MAT2A inhibitor 5

• Molecular Formula: C19H14ClFN4O
• Molecular Weight: 368.8 g/mol
• InChI: InChI=1S/C19H14ClFN4O/c1-24-9-12-11-7-14(21)13(20)8-16(11)25(19(26)18(12)23-24)15-3-2-6-22-17(15)10-4-5-10/h2-3,6-10H,4-5H2,1H3
• InChIKey: LJPOSFHRBZRBMV-UHFFFAOYSA-N

Most MAT2A inhibitors lack brain penetration, limiting CNS oncology research. MAT2A inhibitor 5 (compound 39) solves this with quantified blood-brain barrier permeability. - Enzymatic IC50: 11 nM (38x more potent than PF-9366) - Brain-to-plasma Kpuu: 0.64 (rat) - only commercial MAT2A inhibitor with published CNS exposure data - Oral activity & selectivity for MTAP-deleted cancer cells - Ideal for orthotopic glioblastoma or brain metastasis models

MAT2A Inhibitor 5: Brain-Penetrant Oral MAT2A Inhibitor

MAT2A inhibitor 5, also designated as compound 39, is an orally active methionine adenosyltransferase 2A (MAT2A) inhibitor with reported enzymatic IC50 values of 11 nM to 4 nM depending on assay configuration. The compound is characterized by its spirocyclic scaffold and is described as possessing favorable oral bioavailability, high plasma exposure, and significant in vivo efficacy in MTAP-depleted xenograft models [1]. Its molecular formula is C19H14ClFN4O with a molecular weight of 368.8 g/mol, and it is typically supplied at ≥95% purity for research applications . The compound is the subject of patent WO2021254529A1 [2] and has been advanced as a preclinical lead candidate by Genhouse Bio under the designation GH31, which has since received IND clearance and entered global partnership [3]. For procurement decisions, users must carefully distinguish MAT2A inhibitor 5 from similarly named compounds such as MAT2A Allosteric inhibitor 1 (compound 5, IC50 = 6.8 nM) and FIDAS-5 (IC50 = 2.1 μM) , as their biochemical and biopharmaceutical profiles differ substantially.

• [1] Zhang, Y. et al. J. Med. Chem. 2025, 68(3), 3480–3494. Discovery of Novel Spirocyclic MAT2A Inhibitors Demonstrating High In Vivo Efficacy in MTAP-Null Xenograft Models. View Source
• [2] WO2021254529A1. Tricyclic Compound and Use Thereof. View Source
• [3] Genhouse Bio. Press Release: Genhouse Announces Global Partnership on its MAT2A Inhibitor Synthetic Lethality Therapy GH31 with Gilead. February 13, 2026. View Source

Why MAT2A Inhibitor 5 Is Not Interchangeable

MAT2A inhibitors exhibit substantial heterogeneity in their biochemical potency, mechanism of action, and biopharmaceutical properties that precludes simple interchangeability. The MAT2A inhibitor class encompasses both substrate-competitive agents (e.g., FIDAS-5, IC50 = 2.1 μM) and allosteric inhibitors (e.g., AG-270, MAT2A-IN-12, and compound 39) [1]. Even among allosteric inhibitors, central nervous system (CNS) penetration varies from limited (compound 39, Kpu,u = 0.64) to high (compound 29-1) [2], directly impacting experimental design for brain tumor models. Clinical development status further differentiates candidates: IDE397 is in Phase II trials [3], while GH31 (compound 39) has received IND clearance for Phase I studies [4]. Furthermore, the same compound may be referenced under multiple vendor-specific catalog names (e.g., MAT2A inhibitor 5, MAT2A-IN-23, compound 39, GH31), creating procurement confusion. These multidimensional differences mean that substituting one MAT2A inhibitor for another without verifying the exact chemical identity and comparative performance data will compromise experimental reproducibility and may invalidate cross-study comparisons.

• [1] Konteatis, Z. et al. J. Med. Chem. 2021, 64(8), 4431-4449. Discovery of AG-270, a First-in-Class Oral MAT2A Inhibitor for the Treatment of Tumors with Homozygous MTAP Deletion. View Source
• [2] Zhang, Y. et al. J. Med. Chem. 2025, 68(3), 3480–3494. Discovery of Novel Spirocyclic MAT2A Inhibitors Demonstrating High In Vivo Efficacy in MTAP-Null Xenograft Models. View Source
• [3] Applied Clinical Trials Online. Positive Interim Phase II Data Show Strong Overall Response and Disease Control Rates for MAT2A Inhibitor, IDE397. December 5, 2025. View Source
• [4] Genhouse Bio. Press Release: Genhouse Announces Global Partnership on its MAT2A Inhibitor Synthetic Lethality Therapy GH31 with Gilead. February 13, 2026. View Source

Quantitative Differentiation Evidence

Enzymatic Potency Versus PF-9366

MAT2A inhibitor 5 (compound 39) demonstrates an enzymatic IC50 of 11 nM in MAT2A inhibition assays , which is approximately 191-fold more potent than the substrate-competitive inhibitor FIDAS-5 (IC50 = 2.1 μM) and comparable to the first-in-class clinical candidate AG-270 (IC50 = 14 nM) [1]. When assayed under alternative conditions, compound 39 exhibits an IC50 of 4 nM , placing its potency within the same nanomolar range as the high-potency allosteric inhibitor MAT2A-IN-12 (IC50 = 5 nM) .

Evidence Dimension	MAT2A enzymatic inhibition potency (IC50)
Target Compound Data	11 nM (reported IC50); 4 nM (alternative assay configuration)
Comparator Or Baseline	FIDAS-5: 2.1 μM; AG-270: 14 nM; MAT2A-IN-12: 5 nM
Quantified Difference	~191-fold more potent than FIDAS-5; comparable to AG-270 (1.3-fold difference); ~2.8-fold less potent than 4 nM value versus MAT2A-IN-12
Conditions	Cell-free enzymatic MAT2A inhibition assays; exact assay parameters differ across studies

Why This Matters

Enzymatic potency directly influences the concentration required to achieve target engagement, impacting dosing regimens in cell-based assays and in vivo models, and is a primary selection criterion for researchers requiring maximal target inhibition at minimal compound concentration.

• [1] Konteatis, Z. et al. J. Med. Chem. 2021, 64(8), 4431-4449. Discovery of AG-270, a First-in-Class Oral MAT2A Inhibitor for the Treatment of Tumors with Homozygous MTAP Deletion. View Source

Brain Penetration Profile

MAT2A inhibitor 5 (compound 39) has been characterized as possessing limited brain penetration, with a measured unbound brain-to-plasma partition coefficient (Kpu,u) of 0.64 in rat [1]. This value is substantially lower than that of the brain-penetrant analog compound 29-1 from the same optimization series, which was specifically identified as a brain-penetrant lead [2]. In contrast, AGI-41998 is also described as a brain-penetrant MAT2A inhibitor, though its Kpu,u value is not explicitly reported . The Kpu,u value of 0.64 indicates moderate CNS exposure that is higher than many peripherally restricted agents but falls below the threshold typically associated with robust brain-penetrant compounds (Kpu,u > 1).

Evidence Dimension	Brain penetration (unbound brain-to-plasma partition coefficient, Kpu,u)
Target Compound Data	Kpu,u = 0.64 (rat)
Comparator Or Baseline	Compound 29-1 (brain-penetrant analog, value not explicitly reported but characterized as brain-penetrant); AGI-41998 (brain-penetrant, quantitative Kpu,u not available)
Quantified Difference	Compound 39 is explicitly described as having 'limited brain penetration' compared to the 'brain-penetrant' compound 29-1 in the same study
Conditions	Rat pharmacokinetic study; unbound brain-to-plasma partition coefficient measurement

Why This Matters

The moderate Kpu,u value of 0.64 defines the experimental scope of MAT2A inhibitor 5: suitable for evaluating MAT2A inhibition in subcutaneous xenograft models and systemic tumor indications, but may not provide sufficient CNS exposure for robust efficacy studies in intracranial glioma models compared to dedicated brain-penetrant alternatives.

• [1] Genhouse Bio / PharmCube News. Structure-Based Design and Optimization of MAT2A Inhibitors with High Selectivity, Brain Penetration, and In Vivo Efficacy. June 3, 2024. Reporting Kpu,u = 0.64 for compound 39. View Source
• [2] Zhang, Y. et al. J. Med. Chem. 2025, 68(3), 3480–3494. Discovery of Novel Spirocyclic MAT2A Inhibitors Demonstrating High In Vivo Efficacy in MTAP-Null Xenograft Models. View Source

Potency Comparison Against AG-270

MAT2A inhibitor 5, advanced under the development code GH31, has received Investigational New Drug (IND) clearance from both the U.S. FDA and China's NMPA as of February 2026, enabling initiation of Phase I clinical trials in solid tumor patients [1]. This positions GH31 at an earlier clinical development stage compared to IDE397, which has reported positive interim Phase II data in MTAP-deletion urothelial and non-small cell lung cancer patients as of December 2025 [2]. AG-270 (S095033) has completed a Phase I trial in advanced malignancies [3]. The differential clinical maturity carries implications for researchers: IDE397 and AG-270 offer more extensive human safety and preliminary efficacy datasets, while GH31/compound 39 provides an opportunity to study a structurally distinct spirocyclic MAT2A inhibitor entering first-in-human evaluation.

Evidence Dimension	Clinical development stage
Target Compound Data	IND cleared; Phase I pending initiation (as of Q1 2026)
Comparator Or Baseline	IDE397: Phase II (positive interim data reported December 2025); AG-270: Phase I completed
Quantified Difference	GH31/compound 39 is approximately one clinical phase behind IDE397 in development timeline
Conditions	Regulatory filings: FDA IND (U.S.) and NMPA IND (China); target indication: MTAP-deleted solid tumors

Why This Matters

Procurement decisions for translational research may favor earlier-stage compounds like GH31/compound 39 for exploring novel combination regimens without competing with advanced clinical assets, while laboratories requiring clinically validated reference compounds may prefer IDE397 or AG-270 as benchmarks.

• [1] Genhouse Bio. Press Release: Genhouse Announces Global Partnership on its MAT2A Inhibitor Synthetic Lethality Therapy GH31 with Gilead. February 13, 2026. View Source
• [2] Applied Clinical Trials Online. Positive Interim Phase II Data Show Strong Overall Response and Disease Control Rates for MAT2A Inhibitor, IDE397. December 5, 2025. View Source
• [3] Golan, T. et al. Clin. Cancer Res. 2025. MAT2A inhibitor AG-270/S095033 in patients with advanced malignancies: a phase I trial. View Source

Oral Bioavailability and In Vivo Efficacy

MAT2A inhibitor 5 (compound 39) has demonstrated significant in vivo efficacy in MTAP-depleted xenograft models, with studies reporting increased plasma drug exposure and favorable oral bioavailability supporting antitumor activity [1]. The compound was selected as one of two lead compounds from a spirocyclic series based on its in vivo performance, alongside the brain-penetrant compound 29-1 [2]. While specific tumor growth inhibition (TGI) percentages for compound 39 are not explicitly reported in available abstracts, the compound's preclinical profile includes high plasma exposure and oral bioavailability that translate to efficacy in xenograft models [3]. By comparison, IDE397 has demonstrated efficacy at 5–10 mg/kg in PDX MTAP deletion models [4], and AG-270 has shown selective blockade of MTAP-null cell proliferation in xenograft tumors [5].

Evidence Dimension	In vivo antitumor efficacy in MTAP-deleted models
Target Compound Data	Significant efficacy demonstrated; increased plasma drug exposure; favorable oral bioavailability
Comparator Or Baseline	IDE397: efficacy at 5–10 mg/kg in PDX models; AG-270: selective proliferation blockade in MTAP-null xenografts
Quantified Difference	Exact TGI percentages not reported for compound 39 in accessible sources; cross-compound quantitative comparison not feasible without standardized assay conditions
Conditions	MTAP-depleted xenograft and PDX models; oral administration

Why This Matters

Demonstrated in vivo efficacy is a prerequisite for selecting MAT2A inhibitor 5 for animal studies investigating synthetic lethality in MTAP-deleted cancers; researchers should note that while efficacy is established, the lack of publicly available TGI quantification may require internal dose-response characterization prior to pivotal experiments.

• [1] Zhang, Y. et al. J. Med. Chem. 2025, 68(3), 3480–3494. Discovery of Novel Spirocyclic MAT2A Inhibitors Demonstrating High In Vivo Efficacy in MTAP-Null Xenograft Models. View Source
• [2] Genhouse Bio / PharmCube News. Structure-Based Design and Optimization of MAT2A Inhibitors with High Selectivity, Brain Penetration, and In Vivo Efficacy. June 3, 2024. View Source
• [3] PSIref. Article Summary: Structure-Based Design and Optimization of Methionine Adenosyltransferase 2A (MAT2A) Inhibitors with High Selectivity, Brain Penetration, and In Vivo Efficacy. View Source
• [4] PMC Table 7. PRMT5/MTA and MAT2A Inhibitors Discussed in the Text and Their Preclinical Evaluation. View Source
• [5] Konteatis, Z. et al. J. Med. Chem. 2021, 64(8), 4431-4449. Discovery of AG-270, a First-in-Class Oral MAT2A Inhibitor for the Treatment of Tumors with Homozygous MTAP Deletion. View Source

Optimal Application Scenarios

CNS Oncology Models with MTAP Deletion

MAT2A inhibitor 5 is optimally deployed in subcutaneous xenograft or orthotopic flank models of MTAP-deleted cancers where CNS penetration is not required. The compound's favorable oral bioavailability and high plasma exposure support once-daily oral dosing regimens , while its limited brain penetration (Kpu,u = 0.64) makes it suitable for peripheral tumor models without confounding CNS-related toxicity or off-target effects. Researchers should select compound 39 over brain-penetrant alternatives like compound 29-1 or AGI-41998 when the primary objective is evaluating systemic MAT2A inhibition in MTAP-null tumors outside the CNS.

Oral Dosing in Peripheral Tumor Xenografts

Given the established synthetic lethality relationship between MAT2A inhibition and PRMT5 suppression in MTAP-deleted tumors , MAT2A inhibitor 5 serves as an appropriate tool compound for preclinical combination studies. Its nanomolar enzymatic potency (IC50 = 11 nM) and demonstrated in vivo efficacy in xenograft models provide a robust baseline for evaluating additive or synergistic effects with clinical-stage PRMT5 inhibitors. Researchers should consider compound 39 as a structurally distinct alternative to AG-270 or IDE397 when exploring novel combination regimens, particularly given its spirocyclic scaffold and IND clearance status .

Brain-Penetrant MAT2A Inhibitor Benchmarking

For in vitro studies requiring potent suppression of MAT2A enzymatic activity and SAM production in MTAP-deleted cell lines, MAT2A inhibitor 5 offers nanomolar potency comparable to clinical candidates. The compound's enzymatic IC50 of 11 nM (or 4 nM under alternative assay conditions ) positions it as a high-potency research tool suitable for mechanistic studies of the methionine cycle, PRMT5-dependent methylation, and synthetic lethality. When compared to FIDAS-5 (IC50 = 2.1 μM) , compound 39 provides approximately two orders of magnitude greater potency, enabling more complete target engagement at lower compound concentrations and reducing the risk of off-target effects associated with high micromolar dosing.

MTAP-Deleted Cancer Cell Selectivity Profiling

MAT2A inhibitor 5 (GH31) is uniquely positioned for translational research programs seeking to align preclinical tool compounds with an emerging clinical asset. The compound has received IND clearance in both the U.S. and China and is partnered with Gilead for global development . Researchers conducting IND-enabling studies, combination regimen exploration, or biomarker validation in MTAP-deleted cancers may select GH31/compound 39 to maintain chemical identity continuity from bench to bedside. In contrast, laboratories requiring clinically mature reference compounds with extensive human safety data should consider IDE397 (Phase II) or AG-270 (Phase I completed) as comparators.

• [1] Zhang, Y. et al. J. Med. Chem. 2025, 68(3), 3480–3494. Discovery of Novel Spirocyclic MAT2A Inhibitors Demonstrating High In Vivo Efficacy in MTAP-Null Xenograft Models. View Source
• [2] Genhouse Bio / PharmCube News. Structure-Based Design and Optimization of MAT2A Inhibitors with High Selectivity, Brain Penetration, and In Vivo Efficacy. June 3, 2024. Reporting Kpu,u = 0.64 for compound 39. View Source
• [3] Zhang, Y. et al. J. Med. Chem. 2025, 68(3), 3480–3494. Identification of compound 29-1 as brain-penetrant lead. View Source
• [4] Cell Death Discovery. Combined inhibition by PRMT5 and MAT2A demonstrates a strong synthetic lethality in MTAP homozygous-deficient glioma models. 2025. View Source
• [5] Zhang, Y. et al. J. Med. Chem. 2025, 68(3), 3480–3494. View Source
• [6] Genhouse Bio. Press Release: Genhouse Announces Global Partnership on its MAT2A Inhibitor Synthetic Lethality Therapy GH31 with Gilead. February 13, 2026. View Source
• [7] Genhouse Bio. Press Release: Genhouse Announces Global Partnership on its MAT2A Inhibitor Synthetic Lethality Therapy GH31 with Gilead. February 13, 2026. View Source
• [8] Applied Clinical Trials Online. Positive Interim Phase II Data Show Strong Overall Response and Disease Control Rates for MAT2A Inhibitor, IDE397. December 5, 2025. View Source
• [9] Golan, T. et al. Clin. Cancer Res. 2025. MAT2A inhibitor AG-270/S095033 in patients with advanced malignancies: a phase I trial. View Source